Cas no 2227916-69-8 ((2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine)

• Product Name: (2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine
• CAS No: 2227916-69-8
• MF: C₉H₁₂BrN₃O₂
• MW: 274.11448097229
• CID: 6280488
• PubChem ID: 165670049
• Update Time: 2025-11-03

(2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine
• 2227916-69-8
• EN300-1928012

• Inchi： 1S/C9H12BrN3O2/c1-6(11)2-3-8-9(13(14)15)4-7(10)5-12-8/h4-6H,2-3,11H2,1H3/t6-/m0/s1
• InChI Key： WJMLOKKLVQGPMV-LURJTMIESA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])CC[C@H](C)N

Computed Properties

• Exact Mass: 273.01129g/mol
• Monoisotopic Mass: 273.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7Ų

Additional information on (2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine

Recent Advances in the Study of (2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine (CAS: 2227916-69-8)

The compound (2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine (CAS: 2227916-69-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of (2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine, which make it a promising candidate for targeting specific biological pathways. The presence of both bromo and nitro substituents on the pyridine ring, combined with the chiral amine moiety, allows for selective interactions with various enzymes and receptors. Researchers have employed advanced synthetic methodologies, including asymmetric synthesis and catalytic bromination, to produce this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that (2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine exhibits potent inhibitory activity against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. For instance, a recent publication in the Journal of Medicinal Chemistry reported that this compound showed nanomolar affinity for a specific kinase target, with promising selectivity over related enzymes. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic properties of (2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being utilized to guide these optimization efforts.

In conclusion, (2S)-4-(5-bromo-3-nitropyridin-2-yl)butan-2-amine (CAS: 2227916-69-8) represents a promising scaffold for the development of new therapeutic agents. Ongoing research is focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models. The compound's unique structural and functional characteristics position it as a valuable tool for both basic research and drug discovery initiatives in the chemical biology and medicinal chemistry fields.